3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine

• IUPAC Name: (2-amino-5,6-dihydro-4H-cyclopenta[b]thiophen-3-yl)-(4-bromophenyl)methanone
• InChI: InChI=1S/C14H12BrNOS/c15-9-6-4-8(5-7-9)13(17)12-10-2-1-3-11(10)18-14(12)16/h4-7H,1-3,16H2
• InChI Key: AGAHDIGCNBCTPK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)C3=CC=C(C=C3)Br)N
• Molecular Formula: C14H12BrNOS
• Molecular Weight: 322.22 g/mol

Description

The compound “3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine” is a chemical compound with the empirical formula C11H8BrNOS.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

One significant application involves the synthesis of complex heterocyclic compounds. For instance, the construction of 2-arylbenzo[4,5]thieno[2,3-d]thiazole skeletons via a CuCl-mediated three-component reaction highlights the strategic fabrication of thiophene-fused polycyclic π-conjugated structures for material science and organic electronics applications (Wei Zhang et al., 2020). This research showcases the utility of bromophenyl precursors in constructing sophisticated molecular architectures, suggesting analogous utility for compounds like 3-(4-bromobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine.

Antimicrobial Activity

Another area of application is in the discovery of new antimicrobial agents. The synthesis and characterization of novel 3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol derivatives, as reported by A. Kaneria et al. (2016), underline the potential of bromobenzoyl-thiophene compounds in generating bioactive molecules with antimicrobial properties against a variety of bacterial and fungal strains A. Kaneria et al., 2016. Such studies imply the relevance of this compound in medicinal chemistry for developing new therapeutic agents.